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Compound of Interest

Compound Name: 2-Butylcyclohexanone

Cat. No.: B1265551

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the physical properties of various
butylcyclohexanone isomers, correlating their structural differences with experimentally
determined physical data. Understanding these relationships is crucial for applications in
synthetic chemistry, materials science, and drug development, where the specific conformation
and resulting physical characteristics of a molecule can significantly influence its reactivity,
bioavailability, and interaction with biological targets.

Correlation of Structure with Physical Properties

The physical properties of butylcyclohexanone isomers, such as boiling point, melting point,
and density, are intrinsically linked to their three-dimensional structures. The position of the
butyl group on the cyclohexanone ring (2-, 3-, or 4-position) and its stereochemistry (cis or
trans) dictate the conformational preferences of the molecule, which in turn influence the
strength of intermolecular forces.

The bulky tert-butyl group strongly favors an equatorial position on the cyclohexane ring to
minimize steric hindrance, specifically 1,3-diaxial interactions. This conformational locking has
significant consequences for the physical properties of the different isomers.
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» 4-tert-Butylcyclohexanone: In the more stable trans isomer, the tert-butyl group occupies an
equatorial position, leading to a more stable chair conformation. The cis isomer is forced into
a conformation where the tert-butyl group is axial, resulting in significant steric strain. This
difference in stability is expected to influence packing in the solid state and intermolecular
interactions in the liquid state.

o 2-tert-Butylcyclohexanone: The proximity of the tert-butyl group to the carbonyl group
introduces additional steric and electronic effects. The equatorial preference of the tert-butyl
group will still dominate, but the dipole moment of the molecule will be different compared to
the 4-isomer, affecting intermolecular forces.

» 3-tert-Butylcyclohexanone: With the tert-butyl group at the 3-position, the steric influence on
the carbonyl group is less direct than in the 2-isomer. Again, the equatorial conformation is
favored, and the overall shape and polarity of the molecule will determine its physical
properties.

Generally, isomers that can adopt a more stable, compact, and symmetrical structure tend to
have higher melting points due to more efficient crystal packing. Boiling points are influenced
by the strength of intermolecular forces, such as dipole-dipole interactions and van der Waals
forces, which are affected by the molecule's overall shape and polarity.

Quantitative Physical Properties of
Butylcyclohexanone Isomers

The following table summarizes the available quantitative data for the physical properties of 2-
tert-butylcyclohexanone, 3-tert-butylcyclohexanone, and 4-tert-butylcyclohexanone. It is
important to note that data for the separated cis and trans isomers of 2- and 3-tert-
butylcyclohexanone are not readily available in the literature. The provided data for these
isomers often represents a mixture.
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Molecular o . )
CAS Molecular . Boiling Melting Density
Isomer Weight ( . .
Number Formula Point (°C) Point (°C) (g/mL)
g/mol )
63-64 (at 4
2-tert-
mmHg)[1], -1[1], 0.896 (at
Butylcycloh  1728-46-7 C10H180 154.25
62.5 (at 4 38.55[3][4] 25 °C)[1][2]
exanone
mmHQg)[2]
213.3 (at
3-tert-
760 Not
Butylcycloh  936-99-2 C10H180 154.25 _ 0.911[5]
mmHg)[5] available
exanone
[6]
113-116 (at
4-tert- 20 mmHg)
47-50[7], 0.893 (at
Butylcycloh  98-53-3 C10H180 154.25 [7], 224-
44-50[8] 25 °C)
exanone 225 (at 760
mmHQg)[8]

Note: The significant discrepancy in the reported melting points for 2-tert-butylcyclohexanone
may be due to differences in the isomeric composition of the samples tested.

Experimental Protocols

The following are detailed methodologies for the key experiments used to determine the
physical properties cited in this guide.

Boiling Point Determination (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of liquid.
Apparatus:

e Thiele tube

e Thermometer (0-250 °C)

o Capillary tube (sealed at one end)
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Small test tube

Rubber band or wire for attaching the test tube to the thermometer

Heating source (Bunsen burner or heating mantle)

Heat transfer fluid (mineral oil or silicone oil)

Procedure:

A small amount of the liquid sample (approximately 0.5 mL) is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is securely attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is placed in a Thiele tube containing a heat transfer fluid, ensuring the sample
is fully immersed.

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is
recorded as the boiling point.

Melting Point Determination (Capillary Method)

This method is used to determine the melting point of a solid compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)
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e Spatula

e Watch glass

Procedure:

A small amount of the finely powdered, dry solid sample is introduced into the open end of a
capillary tube.

e The capillary tube is tapped gently to pack the solid into the sealed end, to a height of 2-3
mm.

e The loaded capillary tube is placed into the heating block of the melting point apparatus.

o The sample is heated at a controlled rate (initially rapid, then slower, about 1-2 °C per
minute, near the expected melting point).

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range. For a pure compound, this range should be narrow (0.5-2 °C).

Density Measurement (Pycnometer Method)

This method provides an accurate determination of the density of a liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance

Thermometer

Constant temperature bath

Procedure:
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» The empty, clean, and dry pycnometer is accurately weighed on an analytical balance.

e The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid that emerges from the capillary is carefully wiped
off.

» The filled pycnometer is placed in a constant temperature bath until it reaches thermal
equilibrium.

e The pycnometer is removed from the bath, dried on the outside, and weighed again.

e The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g.,
deionized water) at the same temperature, and weighed again.

e The density of the sample is calculated using the formula: Density of sample = (mass of
sample / mass of reference liquid) * density of reference liquid

Visualization of Conformational Isomers

The following diagram illustrates the relationship between the chair conformations of the cis
and trans isomers of 4-tert-butylcyclohexanone and their relative stabilities, which directly
impacts their physical properties.
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Conformational Isomers of 4-tert-Butylcyclohexanone
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Caption: Conformational stability of 4-tert-butylcyclohexanone isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to the Physical Properties of
Butylcyclohexanone Isomers: A Structural Perspective]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1265551#correlating-structural-
differences-of-butylcyclohexanone-isomers-with-their-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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